Cas no 37463-94-8 (Acetonitrile,2,2'-sulfonylbis-)

• Product Name: Acetonitrile,2,2'-sulfonylbis-
• CAS No: 37463-94-8
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 307380
• PubChem ID: 142163
• Update Time: 2025-04-19

Acetonitrile,2,2'-sulfonylbis- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2,2'-sulfonylbis-
• 2-(cyanomethylsulfonyl)acetonitrile
• 2-[(CYANOMETHYL)SULPHONYL]ACETONITRILE
• Acetonitrile,2,2'-sulfonylbis
• bis-(cyanomethyl)-sulfone
• Cyanomethylsulfonylacetonitrile
• sulfonyldiacetic acid dinitrile
• sulfonyldiacetonitrile
• Sulphonyl diacetonitrile
• SCHEMBL4073653
• 37463-94-8
• SULPHONYLDIACETONITRILE
• sulfonly diacetonitrile
• 2,2'-sulfonyldiacetonitrile
• AKOS006229559
• NSC 131069
• A18702
• FT-0639376
• NSC-131069
• Sulfonyl diacetonitrile
• NSC131069
• DTXSID50190900
• Acetonitrile, 2,2'-sulfonylbis-

• Inchi： 1S/C4H4N2O2S/c5-1-3-9(7,8)4-2-6/h3-4H2
• InChI Key： NNVQUTWFTPKDBS-UHFFFAOYSA-N
• SMILES： S(CC#N)(CC#N)(=O)=O

Computed Properties

• Exact Mass: 143.99900
• Monoisotopic Mass: 143.999348
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1
• XLogP3: -0.8

Experimental Properties

• Density: 1.408
• Melting Point: 141-142°C
• Boiling Point: 467.2°C at 760 mmHg
• Flash Point: 236.3°C
• Refractive Index: 1.483
• PSA: 90.10000
• LogP: 0.52916

Acetonitrile,2,2'-sulfonylbis- Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 23/24/25
• Safety Instruction： S22-S36/37
• Risk Phrases：R20/22
• Safety Term：S22;S36/37